Cas no 61102-76-9 (Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-)

Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-, is a specialized organic compound featuring a central pyridine ring substituted with phenyl groups at the 2- and 6-positions and an aniline moiety at the 4-position. This structure imparts unique electronic and steric properties, making it valuable in applications such as ligand design, coordination chemistry, and materials science. Its conjugated system enhances stability and optical characteristics, while the presence of both aromatic and amine functional groups allows for versatile reactivity. The compound is particularly useful in synthesizing advanced polymers, dyes, and catalysts, where its rigid framework and electron-rich nature contribute to improved performance in selective transformations and photophysical applications.

Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)- structure

61102-76-9 structure

Product Name:Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-

CAS No:61102-76-9

MF:C₂₃H₁₈N₂

MW:322.402425289154

CID:491808

PubChem ID:54340597

Update Time:2025-05-27

Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-
- 4-(2,6-diphenylpyridin-4-yl)aniline
- SCHEMBL8487288
- YSCH0052
- DTXSID10710688
- 2,6-di-phenyl-4-(p-aminophenyl)pyridine
- 4-(4-aminophenyl)-2,6-diphenylpyridine
- TYRDEFILBHSGHA-UHFFFAOYSA-N
- 61102-76-9
- Inchi： 1S/C23H18N2/c24-21-13-11-17(12-14-21)20-15-22(18-7-3-1-4-8-18)25-23(16-20)19-9-5-2-6-10-19/h1-16H,24H2
- InChI Key： TYRDEFILBHSGHA-UHFFFAOYSA-N
- SMILES： N1C(C2C=CC=CC=2)=CC(=CC=1C1C=CC=CC=1)C1C=CC(=CC=1)N

Computed Properties

Exact Mass: 322.14714
Monoisotopic Mass: 322.146998583g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 363
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 38.9Å²

Experimental Properties

PSA: 38.91

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